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Compound of Interest

Compound Name: 2-Bromo-5-nitrobenzotrifluoride

Cat. No.: B1266209

Technical Guide: 2-Bromo-5-
nitrobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Bromo-5-nitrobenzotrifluoride, a key
chemical intermediate. It covers its fundamental properties, detailed synthesis protocols, and
applications in organic synthesis, with a focus on providing practical information for laboratory
and research settings.

Core Compound Properties

2-Bromo-5-nitrobenzotrifluoride is a halogenated aromatic nitro compound. Its trifluoromethyl
group and the positions of the bromo and nitro substituents on the benzene ring make it a
versatile reagent in the synthesis of more complex molecules.[1]

Physicochemical Data

The key quantitative data for 2-Bromo-5-nitrobenzotrifluoride are summarized in the table
below for easy reference.
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Property Value Source
Molecular Formula C7H3BrFsNO:2 [2][3]
Molecular Weight 270.00 g/mol [2]

CAS Number 367-67-9 [3]
Appearance Yellow crystals or solid [3]
Melting Point 41-44 °C (lit.) [3]
Boiling Point 87-88 °C at 3 mmHg (lit.) [3]
Flash Point 113 °C (235.4 °F) - closed cup

Synthesis of 2-Bromo-5-nitrobenzotrifluoride

A general and efficient protocol for the synthesis of 2-Bromo-5-nitrobenzotrifluoride involves
the nitration of o-bromobenzotrifluoride.[4]

Experimental Protocol: Nitration of o-
Bromobenzotrifluoride

Materials:

o-Bromobenzotrifluoride (390 g)

Concentrated Sulfuric Acid (98%, 260 Q)

Fuming Nitric Acid (120 g)

Alkali solution (for washing)
Procedure:

 In a suitable reaction flask, carefully prepare a nitrating mixture by slowly adding 120 g of
fuming nitric acid to 260 g of concentrated sulfuric acid at room temperature.

e Maintain the temperature of the reaction system between 50-60°C.
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o Slowly add 390 g of o-bromobenzotrifluoride to the nitrating mixture while maintaining the
temperature.

 After the addition is complete, continue to stir the reaction mixture at the same temperature.

e Monitor the reaction progress using Gas Chromatography (GC) until the starting material (o-
bromobenzotrifluoride) is completely consumed.[4]

e Once the reaction is complete, allow the mixture to stand and separate into layers.
o Separate the upper organic phase.
o Wash the organic phase with an alkali solution until it is neutral.

e The resulting bright yellow liquid is 2-bromo-5-nitrobenzotrifluoride. This procedure is
reported to yield approximately 450.4 g of the product with a GC purity of 95%,
corresponding to a 92% vyield.[4]

Synthesis Workflow
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Starting Materials:
- 0-Bromobenzotrifluoride
- Conc. Sulfuric Acid
- Fuming Nitric Acid

tep 1

Prepare Nitrating Mixture:
Add fuming nitric acid to
concentrated sulfuric acid

tep 2

Nitration Reaction:
Add o-bromobenzotrifluoride
to nitrating mixture at 50-60°C

tep 3

Monitor reaction by GC
until completion

tep 4

Work-up:
- Phase separation
- Wash organic layer with alkali

Final Product:
2-Bromo-5-nitrobenzotrifluoride
(Yellow Liquid, 95% Purity)

Click to download full resolution via product page

Synthesis of 2-Bromo-5-nitrobenzotrifluoride.
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Applications in Organic Synthesis

2-Bromo-5-nitrobenzotrifluoride is a valuable starting material for the synthesis of various
organic molecules, particularly in the development of advanced materials and pharmaceutical
intermediates.

Key applications include its use in the preparation of:

¢ A novel unsymmetrical diamine monomer, 6,4'-diamino-2'-trifluoromethyl-2-
phenylbenzimidazole, which is used in the synthesis of soluble polyimides.

o 2,5-bis[(4-nitro-2-trifluoromethylphenoxy)-phenyl]diphenylphosphine oxide (BNTFDPO), a
component in the creation of organo-soluble and transparent polyimides containing a
phenylphosphine oxide moiety.

Further research on the synthesis of benzimidazole derivatives often utilizes related bromo-
nitro aromatic compounds as precursors, highlighting the importance of this class of molecules
in medicinal chemistry.[5][6]

Analytical Data

Spectroscopic data is crucial for the identification and characterization of 2-Bromo-5-
nitrobenzotrifluoride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR and 3C NMR: Spectral data for 2-Bromo-5-nitrobenzotrifluoride are available in
spectral databases.[2] The aromatic region of the tH NMR spectrum is expected to show a
complex splitting pattern due to the substitution on the benzene ring.

Infrared (IR) Spectroscopy

e FTIR: The FTIR spectrum, typically recorded using a KBr wafer, provides information about
the functional groups present in the molecule.[2] Characteristic peaks for the nitro group
(NO2) and the carbon-fluorine bonds of the trifluoromethyl group (CF3) would be expected.

Mass Spectrometry (MS)
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o GC-MS: Gas Chromatography-Mass Spectrometry data is available and can be used to
determine the molecular weight and fragmentation pattern of the compound.[2]

Safety and Handling

2-Bromo-5-nitrobenzotrifluoride should be handled with appropriate personal protective
equipment (PPE), including eye shields and gloves. It is classified as a combustible solid. For
detailed safety information, please refer to the Material Safety Data Sheet (MSDS) provided by
the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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